5-(3-Cyanophenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 3-(5-hydroxypyridin-3-yl)benzonitrile
• InChI: InChI=1S/C12H8N2O/c13-6-9-2-1-3-10(4-9)11-5-12(15)8-14-7-11/h1-5,7-8,15H
• InChI Key: QGCNLXGXJVEBNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC(=CN=C2)O)C#N
• Molecular Formula: C12H8N2O
• DSSTOX Substance ID: DTXSID00682542
• Molecular Weight: 196.20 g/mol
• CAS RN: 1258612-56-4

Description

5-(3-Cyanophenyl)-3-hydroxypyridine (5-CPHP) is an organic compound that has been studied for its potential use in a variety of scientific research applications. 5-CPHP is a versatile compound that has a wide range of biochemical and physiological effects. In

Scientific Research Applications

5-(3-Cyanophenyl)-3-hydroxypyridine, 95% has been studied for its potential use in a variety of scientific research applications. It has been used in studies of cell metabolism, protein folding and stability, enzyme activity, and drug metabolism. It has also been used in studies of DNA and RNA, gene expression, and protein-protein interactions.

Mechanism of Action

The mechanism of action of 5-(3-Cyanophenyl)-3-hydroxypyridine, 95% is not well understood. However, it is believed that it may act as an allosteric modulator of enzymes, as well as a substrate for certain enzymes. It has also been suggested that 5-(3-Cyanophenyl)-3-hydroxypyridine, 95% may act as a ligand for certain proteins.
Biochemical and Physiological Effects
5-(3-Cyanophenyl)-3-hydroxypyridine, 95% has been studied for its potential biochemical and physiological effects. Studies have shown that it can act as an inhibitor of certain enzymes, as well as an activator of certain enzymes. It has also been shown to modulate the activity of certain proteins, as well as to interact with certain proteins.

Advantages and Limitations for Lab Experiments

5-(3-Cyanophenyl)-3-hydroxypyridine, 95% has several advantages for lab experiments. It is a relatively inexpensive compound, and is easily synthesized. It is also a versatile compound, with a wide range of biochemical and physiological effects. However, there are some limitations to its use in lab experiments. It is not very stable, and can be easily degraded by light and air. Additionally, its effects on certain proteins and enzymes can be difficult to predict.

Future Directions

There are several potential future directions for 5-(3-Cyanophenyl)-3-hydroxypyridine, 95% research. One potential direction is the development of methods to improve the stability of 5-(3-Cyanophenyl)-3-hydroxypyridine, 95%. Another potential direction is the exploration of its effects on other enzymes and proteins. Additionally, further research could be done to explore its potential applications in drug metabolism and gene expression. Finally, further research could be done to explore its potential use in other scientific research applications.

Synthesis Methods

5-(3-Cyanophenyl)-3-hydroxypyridine, 95% is synthesized through a three-step process. The first step is the reaction of 3-cyanophenol with pyridine, which produces 3-cyanopyridine. The second step is the reaction of 3-cyanopyridine with hydrochloric acid, which produces 5-(3-cyanophenyl)-3-hydroxypyridine. The third step is the reaction of 5-(3-Cyanophenyl)-3-hydroxypyridine, 95% with sodium hydroxide, which produces 5-(3-cyanophenyl)-3-hydroxypyridine sodium salt.